N-(benzo[d][1,3]dioxol-5-yl)-2-((6,8-dimethyl-5,7-dioxo-2-(p-tolyl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• CAS RN: 872688-35-2
• Molecular Formula: C24H21N5O5S
• Molecular Weight: 491.52
• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[1,3-dimethyl-7-(4-methylphenyl)-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanylacetamide
• InChI: InChI=1S/C24H21N5O5S/c1-13-4-6-14(7-5-13)20-26-21-19(23(31)29(3)24(32)28(21)2)22(27-20)35-11-18(30)25-15-8-9-16-17(10-15)34-12-33-16/h4-10H,11-12H2,1-3H3,(H,25,30)
• InChI Key: QVTIGNOKHVGNGN-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NC3=C(C(=N2)SCC(=O)NC4=CC5=C(C=C4)OCO5)C(=O)N(C(=O)N3C)C
• solubility: not available

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-((6,8-dimethyl-5,7-dioxo-2-(p-tolyl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H21N5O5S and its molecular weight is 491.52. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d][1,3]dioxol-5-yl)-2-((6,8-dimethyl-5,7-dioxo-2-(p-tolyl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d][1,3]dioxol-5-yl)-2-((6,8-dimethyl-5,7-dioxo-2-(p-tolyl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant and Antioxidant Activities

N-(benzo[d][1,3]dioxol-5-yl)-2-((6,8-dimethyl-5,7-dioxo-2-(p-tolyl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide and its derivatives have been studied for potential anticonvulsant activities. A study by Prasanthi et al. (2013) synthesized derivatives of this compound and tested them for anticonvulsant activity using maximal electroshock and pentylenetetrazole-induced seizure methods. One compound showed significant anticonvulsant and antioxidant activities (Prasanthi, Prasad, & Bharathi, 2013).

Anti-inflammatory and Analgesic Agents

Another study focused on synthesizing novel derivatives for use as anti-inflammatory and analgesic agents. These compounds, including variants of N-(benzo[d][1,3]dioxol-5-yl)-2-((6,8-dimethyl-5,7-dioxo-2-(p-tolyl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide, were evaluated for their ability to inhibit cyclooxygenase and showed promising results in analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer Activity

A study by Ghule et al. (2013) synthesized derivatives of N-(benzo[d][1,3]dioxol-5-yl)-2-((6,8-dimethyl-5,7-dioxo-2-(p-tolyl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide and evaluated them for anticancer and anti-inflammatory activity. Some compounds showed selective influence on cancer cell lines and exhibited excellent anti-inflammatory activity (Ghule, Deshmukh, & Chaudhari, 2013).

Antioxidant Activities

Compounds derived from N-(benzo[d][1,3]dioxol-5-yl)-2-((6,8-dimethyl-5,7-dioxo-2-(p-tolyl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide have also been synthesized and evaluated for their antioxidant activities. A study by Salem et al. (2015) focused on the synthesis of novel fused heterocyclic compounds derived from this compound, investigating their antioxidant properties (Salem, Farhat, Errayes, & Madkour, 2015).

Antitumor and Molecular Docking Studies

Fahim et al. (2019) conducted a study on the synthesis of novel pyrimidiopyrazole derivatives of N-(benzo[d][1,3]dioxol-5-yl)-2-((6,8-dimethyl-5,7-dioxo-2-(p-tolyl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide, demonstrating significant in vitro antitumor activity against HepG2 cell line and utilizing molecular docking for further evaluation (Fahim, Elshikh, & Darwish, 2019).